Cas no 2381500-86-1 (tert-butyl (3R)-4,4-dimethylpyrrolidine-3-carboxylate)

Tert-butyl (3R)-4,4-dimethylpyrrolidine-3-carboxylate is a chiral pyrrolidine derivative featuring a tert-butyl ester group at the 3-position. Its stereospecific (R)-configuration and quaternary dimethyl substitution at the 4-position enhance its utility as a versatile intermediate in asymmetric synthesis and pharmaceutical applications. The tert-butyl ester moiety offers stability under basic conditions while remaining cleavable under acidic conditions, facilitating downstream functionalization. The rigid pyrrolidine scaffold contributes to conformational control in target molecules, making it valuable for medicinal chemistry and catalyst design. This compound is particularly useful for constructing complex chiral architectures with high enantiopurity. Its well-defined stereochemistry and synthetic flexibility make it a preferred choice for research and development in fine chemical synthesis.

tert-butyl (3R)-4,4-dimethylpyrrolidine-3-carboxylate structure

2381500-86-1 structure

Product Name:tert-butyl (3R)-4,4-dimethylpyrrolidine-3-carboxylate

CAS No:2381500-86-1

MF:C₁₁H₂₁NO₂

MW:199.28994345665

CID:5639506

PubChem ID:165901111

Update Time:2026-03-11

tert-butyl (3R)-4,4-dimethylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl (3R)-4,4-dimethylpyrrolidine-3-carboxylate
- 2381500-86-1
- EN300-27784002
- (3R)-4,4-Dimethyl-pyrrolidine-3-carboxylic acid tert-butyl ester
- Inchi： 1S/C11H21NO2/c1-10(2,3)14-9(13)8-6-12-7-11(8,4)5/h8,12H,6-7H2,1-5H3/t8-/m1/s1
- InChI Key： JEHAUNNKMLRNLQ-MRVPVSSYSA-N
- SMILES： C([C@H]1CNCC1(C)C)(=O)OC(C)(C)C

Computed Properties

Exact Mass: 199.157228913g/mol
Monoisotopic Mass: 199.157228913g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 38.3Å²

tert-butyl (3R)-4,4-dimethylpyrrolidine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27784002-1g	tert-butyl (3R)-4,4-dimethylpyrrolidine-3-carboxylate	2381500-86-1		1g	$1515.0	2023-09-09
Enamine	EN300-27784002-5g	tert-butyl (3R)-4,4-dimethylpyrrolidine-3-carboxylate	2381500-86-1		5g	$4391.0	2023-09-09
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Enamine	EN300-27784002-1.0g	tert-butyl (3R)-4,4-dimethylpyrrolidine-3-carboxylate	2381500-86-1	95.0%	1.0g	$1515.0	2025-03-19
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Enamine	EN300-27784002-5.0g	tert-butyl (3R)-4,4-dimethylpyrrolidine-3-carboxylate	2381500-86-1	95.0%	5.0g	$4391.0	2025-03-19